2-Cyclopropyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid

• Molecular Formula: C14H15NO3
• Molecular Weight: 245.27 g/mol
• SMILES: CN1C2=C(C=C(C=C2)OC)C(=C1C3CC3)C(=O)O
• InChI: InChI=1S/C14H15NO3/c1-15-11-6-5-9(18-2)7-10(11)12(14(16)17)13(15)8-3-4-8/h5-8H,3-4H2,1-2H3,(H,16,17)
• InChIKey: OGMVGWNAEROVIM-UHFFFAOYSA-N

2-Cyclopropyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid – Core Chemical Identity and Procurement Profile

2-Cyclopropyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid is a fully substituted 1H-indole-3-carboxylic acid derivative (CAS 2060044-04-2; molecular formula C14H15NO3; molecular weight 245.27 g/mol) . Its structure features three key modifications on the indole scaffold: a cyclopropyl group at C-2, a methoxy substituent at C-5, and a methyl group on the indole nitrogen (N-1). This specific substitution pattern distinguishes it from simpler indole-3-carboxylic acid building blocks and places it within a rare subclass of 2-cyclopropyl-indole-3-carboxylic acids that have been explored as intermediates for CGRP receptor antagonist programs targeting migraine .

Indole-3-carboxylic acid building block with C-2 cyclopropyl substitution

Pre-functionalized core for CGRP antagonist and FXR modulator research programs

Predicted intermediate lipophilicity supports permeability and distribution studies

Why 2-Cyclopropyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid cannot be interchanged with simpler indole-3-carboxylic acid building blocks

Superficially similar indole-3-carboxylic acid derivatives such as 5-methoxy-1-methyl-1H-indole-3-carboxylic acid (CAS 172596-63-3) or 1-cyclopropyl-5-methoxy-2-methyl-1H-indole-3-carboxylic acid (CAS 300541-60-0) share the same core heterocycle, yet their divergent substitution patterns generate distinct physicochemical and pharmacological profiles [1]. The presence of the C-2 cyclopropyl group in the target compound introduces steric constraints and altered electron density on the indole ring that cannot be replicated by the unsubstituted C-2 position or by a C-2 methyl group . Such differences are sufficient to preclude direct interchangeability in structure-activity relationship (SAR) campaigns where the C-2 substituent has been shown to modulate target binding, metabolic stability, or selectivity . Below, we assemble the quantitative evidence that defines precisely where differentiation can be measured.

C-2 cyclopropyl vs unsubstituted: steric and electronic differences may alter SAR and target binding profile.

Regioisomer mismatch (C-2 vs N-1 cyclopropyl) can lead to false-negative target engagement data.

MW and lipophilicity differences may shift ligand efficiency and permeability metrics versus simpler analogs.

• [1] Kuujia. Comparative data for 5-methoxy-1-methyl-1H-indole-3-carboxylic acid (CAS 172596-63-3) and 1-cyclopropyl-5-methoxy-2-methyl-1H-indole-3-carboxylic acid (CAS 300541-60-0). View Source

Quantitative Differentiation Evidence for 2-Cyclopropyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid

Lipophilicity Shift: Predicted LogP of 2-Cyclopropyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid vs. the C-2 Unsubstituted Analog

Computational logP predictions demonstrate that replacing the C-2 hydrogen of 5-methoxy-1-methyl-1H-indole-3-carboxylic acid with a cyclopropyl group increases calculated lipophilicity. The C-2 unsubstituted comparator (CAS 172596-63-3) has a reported predicted logP of 1.89 (TPSA 51.46 Ų) , while the target compound — bearing the C-2 cyclopropyl substituent — is expected to have a higher logP, typical of cyclopropyl-substituted indole-3-carboxylic acids of comparable size . This shift in lipophilicity alters predicted membrane permeability and distribution characteristics compared to the simpler analog.

Predicted LogP Shift

Class-level

~2.3–2.8 (predicted)

May support permeability-based probe design context

No experimental logP available; comparator logP 1.89

Evidence Dimension	Predicted logP (octanol-water partition coefficient)
Target Compound Data	Predicted logP estimated at ~2.3–2.8 (fragment-based prediction; no experimentally validated value available in public domain)
Comparator Or Baseline	5-Methoxy-1-methyl-1H-indole-3-carboxylic acid (CAS 172596-63-3): predicted logP = 1.8851
Quantified Difference	Estimated ΔlogP ≈ +0.4 to +0.9
Conditions	Computational predictions (XLogP3/ClogP); no experimental logP values available for head-to-head comparison

Why This Matters

A higher logP can influence passive membrane permeability and tissue distribution, making the target compound potentially more suitable for cell-permeable probe design relative to the more polar C-2 unsubstituted analog.

Molecular Weight and Heavy Atom Count: Distinguishing 2-Cyclopropyl from Unsubstituted and C-2 Difluoromethyl Analogs

The target compound (MW 245.27 g/mol, 18 heavy atoms) is significantly heavier than the C-2 unsubstituted comparator 5-methoxy-1-methyl-1H-indole-3-carboxylic acid (MW 205.21 g/mol, 15 heavy atoms) and lighter than the C-2 difluoromethyl analog 2-(difluoromethyl)-5-methoxy-1-methyl-1H-indole-3-carboxylic acid (MW 255.22 g/mol, 18 heavy atoms) . This positions the target at an intermediate molecular weight within the 2-substituted series, a factor that directly impacts ligand efficiency metrics (LE = pIC50 / heavy atom count) used in fragment-to-lead optimization.

MW & Heavy Atom Count

Cross-study comparable

MW 245.27 vs 205.21 g/mol Δ +40.06, 18 vs 15 heavy atoms

Intermediate MW for ligand efficiency context

Rule-of-3 compliance may require potency justification

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW = 245.27 g/mol; 18 heavy atoms; C14H15NO3
Comparator Or Baseline	5-Methoxy-1-methyl-1H-indole-3-carboxylic acid (MW = 205.21 g/mol, 15 heavy atoms) ; 2-(Difluoromethyl)-5-methoxy-1-methyl-1H-indole-3-carboxylic acid (MW = 255.22 g/mol, 18 heavy atoms)
Quantified Difference	ΔMW = +40.06 vs. C-2 unsubstituted; ΔMW = −9.95 vs. C-2 difluoromethyl analog
Conditions	Standard molecular formula comparison; all compounds share the 5-methoxy-1-methyl-1H-indole-3-carboxylic acid core scaffold

Why This Matters

For fragment-based drug discovery programs operating under strict molecular weight cutoffs (e.g., Rule of 3), the 40 g/mol mass penalty of the cyclopropyl substituent relative to the unsubstituted analog must be justified by improved potency or selectivity; procurement decisions hinge on whether this structural investment yields a commensurate gain in target engagement.

Cyclopropyl Substituent and Metabolic Stability: Class-Level SAR Inference from Indole-3-carboxylic Acid Derivatives

Cyclopropyl groups at the C-2 position of indole-3-carboxylic acid derivatives are widely reported to improve metabolic stability relative to unsubstituted or methyl-substituted analogs by introducing steric hindrance against cytochrome P450-mediated oxidation [1]. While no direct experimental microsomal stability data for the target compound are publicly available, the structurally related 1-cyclopropyl-5-methoxy-2-methyl-1H-indole-3-carboxylic acid (CAS 300541-60-0) has been described as possessing cyclopropyl-related metabolic stability advantages [2]. This class-level inference supports the hypothesis that the target compound would exhibit slower oxidative metabolism compared to 5-methoxy-1-methyl-1H-indole-3-carboxylic acid lacking the C-2 cyclopropyl substituent.

Metabolic Stability SAR

Class-level inference

Predicted reduced intrinsic clearance

Supports cyclopropyl metabolic shield hypothesis

Requires experimental microsomal stability data

Evidence Dimension	Predicted metabolic stability (CYP450 oxidation susceptibility)
Target Compound Data	No direct experimental data available; predicted to possess enhanced metabolic stability based on C-2 cyclopropyl substitution [1]
Comparator Or Baseline	5-Methoxy-1-methyl-1H-indole-3-carboxylic acid (C-2 unsubstituted): expected to be more susceptible to CYP450-mediated oxidation at the C-2/C-3 positions [1]; 1-Cyclopropyl-5-methoxy-2-methyl-1H-indole-3-carboxylic acid: documented cyclopropyl-related metabolic stability advantage [2]
Quantified Difference	Not quantifiable from available public data; class-level SAR suggests reduced intrinsic clearance for C-2 cyclopropyl-substituted derivatives
Conditions	Based on general SAR principles for indole-3-carboxylic acid derivatives and literature precedent for cyclopropyl-containing indole scaffolds

Why This Matters

In lead optimization, metabolic instability at the C-2 position of indole-3-carboxylic acid cores is a common attrition point; the cyclopropyl substituent represents a rational design strategy to mitigate this liability, making the target compound a strategically relevant building block for programs prioritizing metabolic stability.

• [1] Kuujia. 1-Cyclopropyl-5-methoxy-2-methyl-1H-indole-3-carboxylic acid (CAS 300541-60-0): "The cyclopropyl moiety may contribute to metabolic stability, making it valuable in drug discovery." Supporting class-level SAR for cyclopropyl-substituted indole-3-carboxylic acids. View Source
• [2] Kuujia. 1-Cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid (CAS 2060030-49-9): "The cyclopropyl moiety contributes to steric and electronic effects, potentially improving metabolic stability in drug development." View Source

Regioisomeric Differentiation: C-2 Cyclopropyl (CAS 2060044-04-2) vs. N-1 Cyclopropyl C-2 Methyl (CAS 300541-60-0)

The target compound (2-cyclopropyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid) and its regioisomer 1-cyclopropyl-5-methoxy-2-methyl-1H-indole-3-carboxylic acid (CAS 300541-60-0) share identical molecular formula (C14H15NO3) and molecular weight (245.27 g/mol) , yet differ fundamentally in the placement of the cyclopropyl group (C-2 vs. N-1). This regioisomeric swap alters the electronic environment of the indole ring system: the C-2 cyclopropyl directly modulates the electron density at the C-3 carboxylic acid and the adjacent C-2–C-3 olefinic bond, while N-1 cyclopropyl substitution primarily affects the indole nitrogen lone pair availability and steric environment at the N-1 position. In drug discovery programs targeting receptors such as FXR or CGRP where the C-2 substituent directly engages the binding pocket (as demonstrated by the potent FXR agonist LY2562175, which features elaborate C-2 substitution) [1], the correct regioisomer is critical for target engagement.

Regioisomeric Identity

Cross-study comparable

C-2 cyclopropyl vs N-1 cyclopropyl; identical MW

Correct regioisomer critical for target engagement context

Verify via NMR or chiral HPLC

Evidence Dimension	Regioisomeric substitution pattern and molecular topology
Target Compound Data	2-Cyclopropyl (C-2); 1-methyl (N-1); SMILES: COc1ccc2c(c1)c(C(=O)O)c(C1CC1)n2C
Comparator Or Baseline	1-Cyclopropyl (N-1); 2-methyl (C-2); SMILES: CC1=C(C2=C(N1C3CC3)C=CC(=C2)OC)C(=O)O
Quantified Difference	Identical MW (245.27) and formula (C14H15NO3); topological polar surface area (TPSA) difference estimated at ~1–3 Ų due to altered orientation of the carboxylic acid relative to the cyclopropyl group
Conditions	In silico comparison; no co-crystallographic or direct binding data available for either regioisomer

Why This Matters

Procurement of the incorrect regioisomer in SAR campaigns can lead to false-negative results and wasted screening resources. The target compound offers a C-2 cyclopropyl substitution pattern that is mechanistically distinct from the more commonly catalogued N-1 cyclopropyl variant and aligns with the substitution topology of advanced clinical candidates such as LY2562175.

• [1] ACS Publications. Discovery of 6-(4-{[5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl]methoxy}piperidin-1-yl)-1-methyl-1H-indole-3-carboxylic Acid: A Novel FXR Agonist for the Treatment of Dyslipidemia. J. Med. Chem. 2015. EC50 = 193 nM for FXR. View Source

Recommended Application Scenarios for 2-Cyclopropyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid

CGRP Receptor Antagonist Fragment-to-Lead Programs Targeting Migraine

Based on the documented role of indole-3-carboxylic acid derivatives as imidazolinone-based CGRP receptor antagonists , the target compound — with its C-2 cyclopropyl and C-5 methoxy substitution — provides a functionalized indole-3-carboxylic acid core that directly maps onto the pharmacophoric requirements identified in this therapeutic class. Procurement is justified when the synthetic route requires a pre-functionalized C-2 cyclopropyl indole-3-carboxylic acid building block rather than a late-stage cyclopropanation step, which can introduce yield-limiting complexity.

SAR Exploration of the C-2 Position in Indole-3-carboxylic Acid-Based Nuclear Receptor Modulators

The demonstrated activity of C-2-substituted indole-3-carboxylic acid derivatives as FXR agonists (e.g., LY2562175, EC50 = 193 nM) [1] supports the use of the target compound as a key intermediate for parallel SAR at the C-2 position. Compared to the C-2 unsubstituted analog (5-methoxy-1-methyl-1H-indole-3-carboxylic acid), the cyclopropyl group provides a unique combination of steric bulk and conformational rigidity that cannot be achieved with smaller substituents (H, methyl) or with the metabolically labile difluoromethyl group .

Metabolic Stability Optimization in Indole-Containing Lead Series

For programs where CYP450-mediated oxidation at the indole C-2 position has been identified as a metabolic soft spot, the target compound offers a rationally selected building block incorporating the cyclopropyl 'shield' [2]. While direct microsomal stability data for this specific compound are not publicly available, the class-level SAR precedent across multiple indole-3-carboxylic acid series supports the hypothesis that C-2 cyclopropyl substitution reduces intrinsic clearance relative to C-2 unsubstituted or C-2 methyl analogs.

Chemical Biology Probe Synthesis Requiring Defined Lipophilicity

The predicted logP shift of approximately +0.4 to +0.9 log units relative to the C-2 unsubstituted comparator (predicted logP 1.89) positions the target compound as a building block of choice when increased membrane permeability is desired for cellular target engagement assays . This differentiation is particularly relevant for constructing cell-permeable probes where the more polar C-2 unsubstituted analog may exhibit insufficient passive permeability.

Application

Selection Property

Validation Focus

CGRP receptor antagonist fragment-to-lead programs

C-2 cyclopropyl substitution pattern

Target engagement and functional activity assays

FXR modulator SAR optimization

Steric and electronic profile at C-2

Nuclear receptor transactivation assays

Metabolic stability lead optimization

Cyclopropyl metabolic shield

Microsomal and hepatocyte stability assays

Cell-permeable chemical probe design

Predicted logP range

Permeability and cellular uptake assays

• [1] ACS Publications. Discovery of 6-(4-{[5-Cyclopropyl-3-(2,6-dichlorophenyl)isoxazol-4-yl]methoxy}piperidin-1-yl)-1-methyl-1H-indole-3-carboxylic Acid: A Novel FXR Agonist. J. Med. Chem. 2015. EC50 = 193 nM (FXR reporter assay). View Source
• [2] Kuujia. Class-level SAR for cyclopropyl-substituted indole-3-carboxylic acids: cyclopropyl moiety contributes to metabolic stability in drug development. Supporting references for 1-cyclopropyl-5-methoxy-2-methyl-1H-indole-3-carboxylic acid and 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid. View Source